N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-1-naphthalenesulfonamide

• Molecular Formula: C25H19NO4S
• Molecular Weight: 429.5 g/mol
• IUPAC Name: N-(3-acetyl-2-methylbenzo[g][1]benzofuran-5-yl)naphthalene-1-sulfonamide
• InChI: InChI=1S/C25H19NO4S/c1-15(27)24-16(2)30-25-20-12-6-5-11-19(20)22(14-21(24)25)26-31(28,29)23-13-7-9-17-8-3-4-10-18(17)23/h3-14,26H,1-2H3
• InChI Key: YXMRKBHKOXEHQG-UHFFFAOYSA-N
• SMILES: CC1=C(C2=C(O1)C3=CC=CC=C3C(=C2)NS(=O)(=O)C4=CC=CC5=CC=CC=C54)C(=O)C

Description

N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-1-naphthalenesulfonamide, also known as AMF-26, is a synthetic compound that has been extensively researched for its potential applications in the field of medicine. This compound belongs to the class of naphthalenesulfonamide derivatives and has been found to exhibit diverse biological activities.

Mechanism of Action

The exact mechanism of action of N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-1-naphthalenesulfonamide is not fully understood. However, it has been proposed that it exerts its biological activities by inhibiting specific enzymes and signaling pathways in the body. For example, it has been found to inhibit the activity of carbonic anhydrase enzyme, which plays a crucial role in the regulation of pH in the body.
Biochemical and Physiological Effects:
N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-1-naphthalenesulfonamide has been found to exhibit diverse biochemical and physiological effects. It has been reported to inhibit the growth and proliferation of cancer cells, reduce inflammation, and inhibit the replication of certain viruses. Additionally, it has been found to exhibit neuroprotective effects and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-1-naphthalenesulfonamide has several advantages for use in laboratory experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. Additionally, it has been extensively studied for its biological activities, which makes it a useful tool for investigating specific biological processes. However, one limitation of using N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-1-naphthalenesulfonamide in laboratory experiments is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-1-naphthalenesulfonamide. One potential area of research is to investigate its potential use as an anti-cancer agent. Several studies have reported its ability to inhibit the growth and proliferation of cancer cells, and further research could help to elucidate its mechanism of action and potential therapeutic applications. Additionally, research could be conducted to investigate its potential use as an anti-inflammatory and anti-viral agent. Finally, further studies could be conducted to investigate its potential use as a neuroprotective agent and its ability to improve cognitive function.

Synthesis Methods

The synthesis of N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-1-naphthalenesulfonamide involves the reaction of 3-acetyl-2-methylnaphtho[1,2-b]furan-5-carboxylic acid with 1-naphthalenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain pure N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-1-naphthalenesulfonamide.

Scientific Research Applications

N-(3-acetyl-2-methylnaphtho[1,2-b]furan-5-yl)-1-naphthalenesulfonamide has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. Several studies have also reported its potential use as an inhibitor of carbonic anhydrase enzyme.